Cas no 2044710-94-1 ((R)-2-aMino-3-Morpholinopropanoic acid)

• Product Name: (R)-2-aMino-3-Morpholinopropanoic acid
• CAS No: 2044710-94-1
• MF: C₇H₁₄N₂O₃
• MW: 174.20
• MDL: MFCD30476007
• CID: 5148017
• Update Time: 2026-03-03

(R)-2-aMino-3-Morpholinopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-aMino-3-Morpholinopropanoic acid

• MDL： MFCD30476007
• Inchi： 1S/C7H14N2O3/c8-6(7(10)11)5-9-1-3-12-4-2-9/h6H,1-5,8H2,(H,10,11)/t6-/m1/s1
• InChI Key： XQBWWSOQRZVLPX-ZCFIWIBFSA-N
• SMILES： C(O)(=O)[C@H](N)CN1CCOCC1

Additional information on (R)-2-aMino-3-Morpholinopropanoic acid

Introduction to (R)-2-amino-3-Morpholinopropanoic Acid (CAS No. 2044710-94-1)

(R)-2-amino-3-Morpholinopropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2044710-94-1, is a significant compound in the field of pharmaceutical chemistry and biotechnology. This enantiomerically pure compound has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of chiral drugs and enzyme inhibitors. The morpholine moiety in its structure contributes to its pharmacological activity, making it a valuable intermediate in the creation of novel therapeutic agents.

The synthesis and characterization of (R)-2-amino-3-Morpholinopropanoic acid involve advanced techniques in organic chemistry, including asymmetric synthesis and chiral resolution methods. These processes ensure high enantiomeric purity, which is critical for pharmaceutical applications where the stereochemistry of a molecule can significantly influence its biological activity and efficacy. Recent advancements in catalytic asymmetric reactions have enabled more efficient and scalable production methods for such chiral compounds.

In the realm of medicinal chemistry, (R)-2-amino-3-Morpholinopropanoic acid has been explored as a building block for various pharmacophores. Its structural motif is particularly relevant in the design of protease inhibitors, which are widely used in the treatment of inflammatory diseases, cancer, and viral infections. For instance, studies have demonstrated its utility in the development of inhibitors targeting matrix metalloproteinases (MMPs), a family of enzymes implicated in tissue degradation and inflammation. The morpholine ring enhances binding affinity and selectivity, making this compound a promising candidate for further medicinal chemistry optimization.

Recent research has also highlighted the role of (R)-2-amino-3-Morpholinopropanoic acid in peptidomimetic chemistry. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. By incorporating the morpholine scaffold, researchers have been able to create stable and bioactive peptidomimetics with improved pharmacokinetic profiles. This approach has been particularly successful in developing inhibitors of bacterial infections, where morpholine-containing derivatives have shown enhanced efficacy against resistant strains.

The application of computational methods has further accelerated the discovery and optimization of derivatives of (R)-2-amino-3-Morpholinopropanoic acid. Molecular modeling and virtual screening techniques allow researchers to predict the binding interactions between this compound and target enzymes or receptors with high accuracy. This has led to the identification of novel analogs with improved potency and reduced side effects. Such computational approaches are integral to modern drug discovery pipelines, enabling faster and more cost-effective development of new therapeutic agents.

In addition to its role in drug development, (R)-2-amino-3-Morpholinopropanoic acid has found applications in biochemical research. Its unique structure makes it a valuable tool for studying enzyme mechanisms and protein-ligand interactions. For example, site-directed mutagenesis studies using this compound have provided insights into the catalytic residues of various enzymes, contributing to our understanding of their functional mechanisms. Such studies are crucial for developing rational drug design strategies based on detailed knowledge of enzyme structures and mechanisms.

The future prospects for (R)-2-amino-3-Morpholinopropanoic acid are promising, with ongoing research exploring its potential in various therapeutic areas. Emerging fields such as precision medicine and targeted therapy rely heavily on high-quality chiral intermediates like this one. As our understanding of disease mechanisms at the molecular level continues to grow, compounds like (R)-2-amino-3-Morpholinopropanoic acid will play an increasingly important role in developing personalized treatment strategies tailored to individual patients' needs.

In conclusion, (R)-2-amino-3-Morpholinopropanoic acid (CAS No. 2044710-94-1) is a versatile and highly valuable compound with significant implications in pharmaceutical chemistry and biotechnology. Its unique structural features and broad range of applications make it a cornerstone in the development of novel therapeutic agents. As research continues to uncover new uses for this compound, its importance is likely to grow even further, contributing to advancements in medicine and biotechnology.